![molecular formula C32H37N3O6S B2967019 2-(1,3-dioxo-6-(piperidin-1-yl)-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl 4-(N,N-dipropylsulfamoyl)benzoate CAS No. 326017-93-0](/img/structure/B2967019.png)
2-(1,3-dioxo-6-(piperidin-1-yl)-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl 4-(N,N-dipropylsulfamoyl)benzoate
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Description
2-(1,3-dioxo-6-(piperidin-1-yl)-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl 4-(N,N-dipropylsulfamoyl)benzoate is a useful research compound. Its molecular formula is C32H37N3O6S and its molecular weight is 591.72. The purity is usually 95%.
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Scientific Research Applications
Polymerizable Visible Light Initiators
A study focused on the development of acrylated naphthalimide one-component visible light initiators, closely related to the chemical structure . These initiators exhibit good photopolymerization performance and high migration stability in cured films. Their applications are significant in the field of polymer chemistry, especially in creating materials with specific properties activated by visible light (Yang et al., 2018).
Fluorescent Molecular Probes
Another application involves the use of a closely related naphthalimide derivative as a sensitive molecular probe for ZnO nanoparticles. The study highlights the unique fluorescence features of these compounds, which are valuable in the development of new materials and sensors for detecting specific substances at the nanoscale (Bekere et al., 2013).
Synthesis of Heterocycles
Research into the synthesis of fused isoquinolines and the reaction mechanisms involving similar chemical structures has been conducted, showcasing the versatility of these compounds in creating complex heterocyclic structures that are foundational in medicinal chemistry (Awad et al., 2002).
Antimicrobial Agents
Compounds related to the queried chemical structure have been explored for their potential as antimicrobial agents. Through modifications and testing against various bacterial and fungal strains, researchers aim to develop new drugs that can address the growing issue of antibiotic resistance (Desai et al., 2007).
Nonlinear Optical Materials
The synthesis and characterization of novel compounds, including the study of their electronic structure, natural bond orbital (NBO) analysis, and nonlinear optical (NLO) properties, highlight the potential of such chemicals in creating advanced materials for optical applications (Halim & Ibrahim, 2017).
properties
IUPAC Name |
2-(1,3-dioxo-6-piperidin-1-ylbenzo[de]isoquinolin-2-yl)ethyl 4-(dipropylsulfamoyl)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H37N3O6S/c1-3-17-34(18-4-2)42(39,40)24-13-11-23(12-14-24)32(38)41-22-21-35-30(36)26-10-8-9-25-28(33-19-6-5-7-20-33)16-15-27(29(25)26)31(35)37/h8-16H,3-7,17-22H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBCDQWOKGUBBNF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)OCCN2C(=O)C3=C4C(=C(C=C3)N5CCCCC5)C=CC=C4C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H37N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
591.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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